![molecular formula C13H15N3O2S B2734955 2-[(4-Ethylphenyl)amino]pyridine-3-sulfonamide CAS No. 1251623-06-9](/img/structure/B2734955.png)
2-[(4-Ethylphenyl)amino]pyridine-3-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-[(4-Ethylphenyl)amino]pyridine-3-sulfonamide” is a chemical compound that is part of the pyridine and sulfonamide families . It has a molecular weight of 249.29 . The compound is solid in its physical form .
Synthesis Analysis
The synthesis of similar compounds, such as aminopyrimidines, has been extensively studied . These compounds are synthesized from acyclic starting materials, benzylidene acetones, and ammonium thiocyanates, via multiple steps, including ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines .Molecular Structure Analysis
The molecular structure of “2-[(4-Ethylphenyl)amino]pyridine-3-sulfonamide” can be represented by the InChI code: 1S/C13H14N2/c1-2-10-3-5-11(6-4-10)12-9-15-8-7-13(12)14/h3-9H,2H2,1H3,(H2,14,15) .Physical And Chemical Properties Analysis
“2-[(4-Ethylphenyl)amino]pyridine-3-sulfonamide” is a solid compound . It has a molecular weight of 249.29 .Scientific Research Applications
- Dual Kinase Inhibitor : Researchers have explored derivatives of this compound as inhibitors for specific kinases. For instance, a series of 2-amino-4-(1-piperidine) pyridine derivatives, including our compound, were designed as dual inhibitors of the clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) . These findings suggest potential applications in targeted cancer therapies.
- CombiPhos Catalysts : The compound is available from CombiPhos Catalysts Inc. and is used in various catalytic reactions. Researchers have explored its utility in asymmetric synthesis and other transformations . Its unique structure may enable novel catalytic pathways.
Medicinal Chemistry and Drug Development
Organic Synthesis and Catalysts
Future Directions
properties
IUPAC Name |
2-(4-ethylanilino)pyridine-3-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2S/c1-2-10-5-7-11(8-6-10)16-13-12(19(14,17)18)4-3-9-15-13/h3-9H,2H2,1H3,(H,15,16)(H2,14,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQNLOFDRMOMCMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC2=C(C=CC=N2)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.